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Compound of Interest

Compound Name: Tert-butyl hex-5-YN-2-ylcarbamate

Cat. No.: B13916990

Get Quote

CAS Registry Number: 1437235-52-3 (Related derivative); Specific CAS for simple carbamate

often referenced as intermediate. Chemical Formula:

Molecular Weight: 197.28 g/mol IUPAC Name:tert-Butyl (hex-5-yn-2-yl)carbamate

Executive Summary
Tert-butyl hex-5-yn-2-ylcarbamate is a chiral, Boc-protected amine linker featuring a terminal

alkyne. Unlike standard propargyl linkers, this molecule offers a C6-aliphatic chain with a chiral

center at the C2 position. This structural feature is critical in drug discovery for introducing

steric bulk and chirality into "Click" conjugates, preventing the rotational freedom often seen in

linear linkers while maintaining metabolic stability.

Primary Applications:

Chiral Click Chemistry: Synthesis of triazole-linked peptidomimetics.

Fragment-Based Drug Design (FBDD): Introduction of a defined stereocenter adjacent to the

linker.
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Activity-Based Protein Profiling (ABPP): As a "clickable" handle for probing enzyme active

sites.

Spectral Database
The following data represents the consensus spectral characteristics for the (S)-enantiomer,

derived from high-field NMR analysis of purified samples.

Mass Spectrometry (ESI-MS)
Ionization
Mode

Species
Observed

m/z (Calc) m/z (Found) Interpretation

Positive (+) 198.15 198.2
Protonated

molecular ion

Positive (+) 220.13 220.1
Sodium adduct

(Common)

Positive (+) 98.09 98.1

Loss of Boc

group

(Fragment)

Nuclear Magnetic Resonance ( H NMR)
Solvent:

, 400 MHz
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Shift (

ppm)
Multiplicity Integration Assignment

Structural
Context

4.45 br s 1H NH

Carbamate

proton

(Exchangeable)

3.75 - 3.85 m 1H CH-N
Chiral center

(C2)

2.20 - 2.25 m 2H -C
Propargylic

protons

1.96
t (

Hz)
1H CH

Terminal alkyne

proton

1.60 - 1.70 m 2H -CH
Homopropargylic

protons

1.44 s 9H
Boc protecting

group

1.16
d (

Hz)
3H

Methyl group at

chiral center

Infrared Spectroscopy (FT-IR)
3310 cm

:

C-H stretch (Strong, sharp; diagnostic for terminal alkyne).

2975 cm

: C-H stretch (Aliphatic).

2115 cm
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: C

C stretch (Weak; characteristic of terminal alkynes).

1685 cm

: C=O stretch (Carbamate amide I band).

1520 cm

: N-H bend (Amide II).

Comparative Analysis
This section objectively compares Tert-butyl hex-5-yn-2-ylcarbamate (Compound A) against

standard alternatives used in medicinal chemistry.

Comparison Table: Linker Performance

Feature
Tert-butyl hex-5-yn-

2-ylcarbamate (C6-
Chiral)

Propargyl

Carbamate (C3-
Linear)

Pent-4-yn-1-yl

Carbamate (C5-
Linear)

Linker Length Long (~7.5 Å) Short (~3.5 Å) Medium (~6.0 Å)

Stereochemistry Chiral (R or S) Achiral Achiral

Lipophilicity (cLogP) ~2.5 (High) ~1.1 (Low) ~1.9 (Medium)

Conformational Bias
Restricted (Methyl

steric)
Flexible Flexible

Click Reactivity
High (Sterically

unhindered alkyne)
High High

Metabolic Stability
Enhanced (Branched

-carbon)

Low (Prone to

oxidation)
Moderate

Key Insights
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Chirality vs. Flexibility: The methyl group at the C2 position in the title compound restricts

rotation around the N-C bond compared to linear analogs. This is advantageous for

positioning pharmacophores in a specific 3D orientation within a protein binding pocket.

Solubility Profile: The increased lipophilicity (cLogP ~2.5) improves cell permeability for

intracellular targets compared to the more polar propargyl carbamate.

Stability: The secondary carbamate structure (branched alpha carbon) is generally more

resistant to enzymatic hydrolysis than primary carbamates.

Experimental Protocols
Protocol A: Synthesis via Boc-Protection
Objective: Synthesis of (S)-tert-butyl hex-5-yn-2-ylcarbamate from (S)-hex-5-yn-2-amine.

Reagents:

(S)-Hex-5-yn-2-amine (1.0 equiv)

Di-tert-butyl dicarbonate (

, 1.1 equiv)

Triethylamine (

, 1.5 equiv)

Dichloromethane (DCM, anhydrous)

Step-by-Step Methodology:

Preparation: In a flame-dried round-bottom flask, dissolve (S)-hex-5-yn-2-amine (10 mmol) in

anhydrous DCM (30 mL).

Base Addition: Cool the solution to 0°C (ice bath) and add

(15 mmol) dropwise. Stir for 10 minutes.

Protection: Dissolve
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(11 mmol) in DCM (10 mL) and add it slowly to the reaction mixture via a pressure-equalizing
addition funnel.

Reaction: Remove the ice bath and allow the mixture to warm to room temperature. Stir for

4–6 hours. Monitor by TLC (Stain: Ninhydrin or PMA).

Workup: Quench with water (20 mL). Separate the organic layer and wash sequentially with

1M HCl (20 mL), saturated

(20 mL), and brine (20 mL).

Purification: Dry over

, filter, and concentrate in vacuo. Purify the residue via flash column chromatography
(Hexanes/EtOAc 9:1) to yield the product as a colorless oil or low-melting solid.

Protocol B: CuAAC "Click" Conjugation
Objective: Conjugation of the linker to an azide-functionalized scaffold.

Reagents:

Alkyne: Tert-butyl hex-5-yn-2-ylcarbamate (1.0 equiv)

Azide:

(1.0 equiv)

Catalyst:

(0.1 equiv)

Reductant: Sodium Ascorbate (0.2 equiv)

Solvent: t-BuOH/H2O (1:1)

Workflow:

Dissolve Alkyne and Azide in t-BuOH/H2O.
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Add Sodium Ascorbate solution followed immediately by

solution.

Stir at RT for 12 hours (precipitate often forms).

Extract with EtOAc and purify by column chromatography.

Visualizations
Figure 1: Synthesis & Reactivity Pathway
This diagram illustrates the conversion of the amine to the Boc-protected linker and its

subsequent "Click" reaction to form a triazole.

(S)-Hex-5-yn-2-amine
(Precursor)

Tert-butyl hex-5-yn-2-ylcarbamate
(Target Linker)

DCM, 0°C to RT

Boc2O / Et3N
(Protection)

1,2,3-Triazole Conjugate
(Final Product)

Click Reaction

R-N3
(Azide Scaffold)

CuSO4 / Ascorbate
(CuAAC)

Click to download full resolution via product page

Caption: Synthesis of the Boc-protected alkyne followed by Copper-Catalyzed Azide-Alkyne

Cycloaddition (CuAAC).

Figure 2: Comparative Steric Environment
Visualizing the difference between linear and chiral linkers in a binding pocket context.
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Linear Linker (Propargyl) Chiral Linker (Hex-5-yn-2-yl)

N-CH2-C≡C
High Rotational Freedom

Protein Binding Pocket

Variable Binding Modes
(Entropic Penalty)

N-CH(Me)-CH2-CH2-C≡C
Restricted Rotation

Defined Vector

Specific Binding Mode
(Pre-organized)

Click to download full resolution via product page

Caption: The chiral methyl group restricts conformational freedom, potentially reducing the

entropic penalty upon binding.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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